Cas no 144850-43-1 (5-Pyrimidinecarboxaldehyde,1,2,3,4-tetrahydro-2-oxo-4-thioxo-)

• Product Name: 5-Pyrimidinecarboxaldehyde,1,2,3,4-tetrahydro-2-oxo-4-thioxo-
• CAS No: 144850-43-1
• MF: C₅H₄N₂O₂S
• MW: 156.162459373474
• CID: 108904
• PubChem ID: 45083910
• Update Time: 2025-04-18

5-Pyrimidinecarboxaldehyde,1,2,3,4-tetrahydro-2-oxo-4-thioxo- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxaldehyde,1,2,3,4-tetrahydro-2-oxo-4-thioxo-
• 2-oxo-4-sulfanylidene-1H-pyrimidine-5-carbaldehyde
• 5-Pyrimidinecarboxaldehyde, 1,2,3,4-tetrahydro-2-oxo-4-thioxo- (9CI)
• 144850-43-1
• SCHEMBL23622048
• 2-Oxo-4-thioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde

• Inchi： 1S/C5H4N2O2S/c8-2-3-1-6-5(9)7-4(3)10/h1-2H,(H2,6,7,9,10)
• InChI Key： AYJLDTSXRVELJU-UHFFFAOYSA-N
• SMILES： S=C1C(C=O)=CNC(N1)=O

Computed Properties

• Exact Mass: 155.99942
• Monoisotopic Mass: 155.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.4
• Topological Polar Surface Area: 90.3A^2

Experimental Properties

• PSA: 58.2